Cas no 2034344-12-0 (N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide)
N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide
- AKOS026693458
- N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide
- N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-1,3-benzodioxole-5-carboxamide
- F6517-1107
- 2034344-12-0
- N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide
-
- Inchi: 1S/C18H15NO5S/c20-13(15-4-3-14(24-15)12-5-6-25-9-12)8-19-18(21)11-1-2-16-17(7-11)23-10-22-16/h1-7,9,13,20H,8,10H2,(H,19,21)
- InChI Key: FDEOMKFSRGYZDH-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CC=C(C(CNC(C2C=CC3=C(C=2)OCO3)=O)O)O1
Computed Properties
- Exact Mass: 357.06709375g/mol
- Monoisotopic Mass: 357.06709375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 109Ų
N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6517-1107-2μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-5μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-10μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-20μmol |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-1mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-2mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-3mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-4mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-5mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6517-1107-10mg |
N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-2H-1,3-benzodioxole-5-carboxamide |
2034344-12-0 | 10mg |
$79.0 | 2023-09-08 |
N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide
Introduction to N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2034344-12-0)
N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034344-12-0, represents a unique molecular architecture that combines elements of heterocyclic chemistry with functional groups that are known to exhibit potent biological activity. The presence of both thiophene and furan moieties in its structure, along with the incorporation of a benzodioxole core, suggests a potential for diverse pharmacological interactions.
The< strong>N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl} moiety of the compound introduces a hydroxyl group and an ethyl chain that is further substituted with a furan ring fused to a thiophene ring. This particular arrangement of functional groups has been explored in various research studies for its ability to modulate biological pathways. The benzodioxole moiety, on the other hand, is well-known for its presence in several bioactive molecules and has been implicated in activities ranging from anti-inflammatory to antiviral effects.
In recent years, there has been a surge in research aimed at developing novel heterocyclic compounds that exhibit improved pharmacokinetic properties and enhanced target specificity. The compound N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide fits into this category, as it combines structural features that are predicted to enhance its solubility, bioavailability, and binding affinity to biological targets. Specifically, the hydroxyl group and the ethyl chain contribute to the compound's solubility in both polar and non-polar environments, which is a critical factor for drug efficacy.
The< strong>thiophene and furan rings are particularly interesting from a chemical biology perspective. These heterocycles are known for their ability to engage in π-stacking interactions with biological macromolecules such as proteins and nucleic acids. Such interactions can lead to the development of high-affinity binders that are useful in therapeutic applications. Additionally, the benzodioxole core is part of a larger class of compounds that have shown promise in preclinical studies for their ability to modulate enzyme activity and signal transduction pathways.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been performed on N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide using various computational platforms. These studies suggest that the compound can interact with target proteins through multiple binding sites, which could lead to allosteric modulation of protein function. This capability is particularly valuable for developing drugs that can exhibit synergistic effects or bypass resistance mechanisms associated with existing therapeutics.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful construction of the< strong>furan-thiophene scaffold followed by functionalization with the benzodioxole moiety. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications. The use of advanced synthetic techniques such as transition metal catalysis and palladium-mediated cross-coupling reactions has been essential in achieving the desired molecular architecture.
In terms of biological activity, preliminary studies have indicated that N-{2-hydroxy-2-5-(thiophen-3-yli)furananethyl}-carboxamide may exhibit properties that make it useful as an intermediate in the development of novel therapeutics. For instance, its structural features suggest potential activity against enzymes involved in inflammatory pathways or viral replication processes. While these findings are still under investigation, they highlight the compound's potential as a lead molecule for further drug discovery efforts.
The< strong>benzodioxole core is particularly noteworthy due to its presence in several FDA-approved drugs used for various therapeutic indications. By leveraging this known pharmacophore, researchers can build upon existing knowledge and potentially accelerate the development process. Additionally, the compound's solubility profile makes it amenable to formulation into various drug delivery systems, including oral tablets or injectable solutions.
The< strong>N-{} prefix indicates a specific substitution pattern on one end of the molecule, which can significantly influence its overall biological activity. This substitution pattern must be carefully considered during both synthesis and subsequent biological testing to ensure optimal performance. Researchers often use this type of structural information to guide modifications aimed at improving potency or reducing side effects.
In conclusion, N-{2-hydroxyhysideethyl}-benzodioxolecarboxamide (CAS No.< strong>2034344-12-0) is a promising candidate for further exploration in pharmaceutical research due to its unique molecular architecture and predicted biological activity. Its combination of< strong>furan-thiophene,< strong>bienzodioxole,and hydroxyl-containing functionalities positions it as a versatile building block for drug discovery efforts aimed at modulating various biological pathways.
2034344-12-0 (N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-2H-1,3-benzodioxole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)